Cas no 681167-13-5 (N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide structure
681167-13-5 structure
Product name:N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
CAS No:681167-13-5
MF:C18H18N2O4S
MW:358.411523342133
CID:6215967
PubChem ID:4384251

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
    • HMS2246H04
    • N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
    • SMR000126791
    • 681167-13-5
    • AKOS024581275
    • Oprea1_803388
    • F0537-0067
    • MLS000529801
    • N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
    • CHEMBL1541650
    • Inchi: 1S/C18H18N2O4S/c1-18(2)7-10-15(11(21)8-18)25-17(19-10)20-16(22)14-9-23-12-5-3-4-6-13(12)24-14/h3-6,14H,7-9H2,1-2H3,(H,19,20,22)
    • InChI Key: VERXGEKUNBIOLR-UHFFFAOYSA-N
    • SMILES: S1C(NC(C2COC3C=CC=CC=3O2)=O)=NC2=C1C(CC(C)(C)C2)=O

Computed Properties

  • Exact Mass: 358.09872823g/mol
  • Monoisotopic Mass: 358.09872823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 555
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 106Ų
  • XLogP3: 3.2

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0537-0067-2mg
N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
681167-13-5 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0537-0067-3mg
N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
681167-13-5 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0537-0067-2μmol
N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
681167-13-5 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0537-0067-10μmol
N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
681167-13-5 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0537-0067-10mg
N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
681167-13-5 90%+
10mg
$79.0 2023-05-17
Life Chemicals
F0537-0067-30mg
N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
681167-13-5 90%+
30mg
$119.0 2023-05-17
Life Chemicals
F0537-0067-4mg
N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
681167-13-5 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0537-0067-15mg
N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
681167-13-5 90%+
15mg
$89.0 2023-05-17
Life Chemicals
F0537-0067-5mg
N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
681167-13-5 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0537-0067-25mg
N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
681167-13-5 90%+
25mg
$109.0 2023-05-17

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